[4-(Difluoromethyl)phenyl]methanesulfonyl fluoride

• Molecular Formula: C8H7F3O2S
• Molecular Weight: 224.20 g/mol
• IUPAC Name: [4-(difluoromethyl)phenyl]methanesulfonyl fluoride
• InChI: InChI=1S/C8H7F3O2S/c9-8(10)7-3-1-6(2-4-7)5-14(11,12)13/h1-4,8H,5H2
• InChI Key: UGJRYFTYARQCIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CS(=O)(=O)F)C(F)F

Description

[4-(Difluoromethyl)phenyl]methanesulfonyl fluoride is a chemical compound with the molecular formula C8H7F3O2S and a molecular weight of 224.20 g/mol . This compound is known for its unique chemical properties, making it valuable in various scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the difluoromethylation of aromatic compounds using difluoromethylating agents under specific conditions . The reaction conditions often include the use of metal catalysts and specific solvents to achieve high yields.

Industrial Production Methods

Industrial production of [4-(Difluoromethyl)phenyl]methanesulfonyl fluoride involves large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and high purity. The process may include continuous flow reactors and advanced purification techniques to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

[4-(Difluoromethyl)phenyl]methanesulfonyl fluoride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl fluoride group is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to different products.

Cross-Coupling Reactions: It can be used in cross-coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Common reagents used in these reactions include metal catalysts (e.g., palladium, nickel), bases (e.g., potassium carbonate), and solvents (e.g., dimethylformamide, tetrahydrofuran). The reaction conditions vary depending on the desired product and the specific reaction being performed .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, in substitution reactions, the major products are typically the substituted phenyl derivatives, while in cross-coupling reactions, the products are often biaryl compounds .

Scientific Research Applications

Chemistry

In chemistry, [4-(Difluoromethyl)phenyl]methanesulfonyl fluoride is used as a building block for the synthesis of more complex molecules. Its unique reactivity makes it valuable in the development of new synthetic methodologies .

Biology

In biological research, this compound is used to study enzyme inhibition and protein modification. Its ability to form stable covalent bonds with biological molecules makes it a useful tool in biochemical studies .

Medicine

In medicine, this compound is explored for its potential therapeutic applications. It is investigated as a potential drug candidate for various diseases due to its ability to interact with specific molecular targets .

Industry

In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in the development of advanced materials and chemical processes .

Mechanism of Action

The mechanism of action of [4-(Difluoromethyl)phenyl]methanesulfonyl fluoride involves its interaction with specific molecular targets. The compound can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to their inhibition or modification. This interaction can affect various biochemical pathways and cellular processes .

Comparison with Similar Compounds

Similar Compounds

• [4-(Trifluoromethyl)phenyl]methanesulfonyl fluoride
• [4-(Chloromethyl)phenyl]methanesulfonyl fluoride
• [4-(Bromomethyl)phenyl]methanesulfonyl fluoride

Uniqueness

Compared to similar compounds, [4-(Difluoromethyl)phenyl]methanesulfonyl fluoride has unique properties due to the presence of the difluoromethyl group. This group imparts distinct electronic and steric effects, influencing the compound’s reactivity and interactions with other molecules .